Cas no 1337031-45-4 (2,6-dichloro-4-(pyrrolidin-3-yl)methylpyridine)

• Product Name: 2,6-dichloro-4-(pyrrolidin-3-yl)methylpyridine
• CAS No: 1337031-45-4
• MF: C₁₀H₁₂Cl₂N₂
• MW: 231.121680259705
• CID: 6400440
• PubChem ID: 165666514
• Update Time: 2025-10-31

2,6-dichloro-4-(pyrrolidin-3-yl)methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-dichloro-4-(pyrrolidin-3-yl)methylpyridine
• 2,6-dichloro-4-[(pyrrolidin-3-yl)methyl]pyridine
• 1337031-45-4
• EN300-1977616

• Inchi： 1S/C10H12Cl2N2/c11-9-4-8(5-10(12)14-9)3-7-1-2-13-6-7/h4-5,7,13H,1-3,6H2
• InChI Key： MNSBZDHVFFPQRA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(N=1)Cl)CC1CNCC1

Computed Properties

• Exact Mass: 230.0377538g/mol
• Monoisotopic Mass: 230.0377538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 24.9Ų

Additional information on 2,6-dichloro-4-(pyrrolidin-3-yl)methylpyridine

Comprehensive Overview of 2,6-Dichloro-4-(pyrrolidin-3-yl)methylpyridine (CAS No. 1337031-45-4): Properties, Applications, and Research Insights

The compound 2,6-dichloro-4-(pyrrolidin-3-yl)methylpyridine (CAS No. 1337031-45-4) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a pyridine core substituted with dichloro groups and a pyrrolidin-3-ylmethyl moiety, this compound serves as a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in modulating central nervous system (CNS) targets and enzyme inhibition.

In recent years, the demand for highly functionalized pyridine derivatives like 2,6-dichloro-4-(pyrrolidin-3-yl)methylpyridine has surged due to their role in developing kinase inhibitors and GPCR modulators. This aligns with the growing interest in precision medicine and targeted therapies, as evidenced by frequent searches for terms such as "pyridine-based drug design" and "heterocyclic compounds in CNS disorders." The compound’s chloro-substituted pyridine scaffold also offers reactivity advantages for cross-coupling reactions, a topic widely discussed in synthetic chemistry forums.

From a synthetic perspective, CAS 1337031-45-4 exemplifies the convergence of medicinal chemistry and process optimization. Its pyrrolidine ring introduces stereochemical complexity, making it relevant to studies on chiral auxiliaries and asymmetric synthesis—keywords frequently queried in AI-driven literature searches. Additionally, its stability under physiological conditions has prompted investigations into prodrug development, a hotspot in pharmaceutical formulation research.

Beyond pharmaceuticals, 2,6-dichloro-4-(pyrrolidin-3-yl)methylpyridine finds niche applications in material science, particularly in designing ligands for catalytic systems. This ties into the broader trend of sustainable catalysis, a topic dominating academic and industrial discourse. The compound’s electron-withdrawing chloro groups enhance its utility in metal-organic frameworks (MOFs), addressing search trends around "functionalized ligands for MOFs."

Quality control and analytical characterization of CAS 1337031-45-4 rely heavily on advanced techniques like HPLC-MS and NMR spectroscopy, reflecting the industry’s shift toward high-throughput screening. These methods ensure compliance with stringent regulatory standards, a concern frequently highlighted in GMP synthesis-related queries. Furthermore, the compound’s logP and solubility profiles are critical parameters for bioavailability studies, linking to popular searches on "ADME properties of heterocycles."

In summary, 2,6-dichloro-4-(pyrrolidin-3-yl)methylpyridine (CAS No. 1337031-45-4) represents a multifaceted tool for modern chemical research. Its applications span drug discovery, catalysis, and materials science, resonating with current scientific priorities. As interest in structure-activity relationships (SAR) and green chemistry grows, this compound’s relevance is poised to expand further.